(chloromethoxy)cyclopentane
Overview
Description
(Chloromethyl)cyclopentane is a cyclic alkane with the molecular formula C6H11Cl . It consists of a five-membered ring of carbon atoms, each bonded with two hydrogen atoms, and a chloromethyl group attached to one of the carbon atoms .
Molecular Structure Analysis
The molecular structure of (chloromethoxy)cyclopentane is characterized by a five-membered ring of carbon atoms, each bonded with two hydrogen atoms, and a chloromethyl group attached to one of the carbon atoms . The cyclic structure of cyclopentane provides it with certain unique characteristics compared to its linear counterparts .Physical And Chemical Properties Analysis
Cyclopentane, the base structure of (chloromethoxy)cyclopentane, is a colorless, flammable liquid hydrocarbon characterized by a sweet smell . It has a boiling point of 49.3 °C, and a melting point of -94.2 °C .Safety and Hazards
Future Directions
The future of cyclopentane, the base structure of (chloromethoxy)cyclopentane, is tied to developments in industries where it’s currently applied, and to the ongoing search for materials that can help us reduce environmental impact without compromising performance . The catalytic transformation of biomass-based furan compounds for the synthesis of organic chemicals is one of the important ways to utilize renewable biomass resources .
Mechanism of Action
Target of Action
Similar compounds, such as cyclopentane anneled tetrahydroquinolines, have been studied for their antioxidant action . These compounds are known to interact with free radicals, acting as inhibitors of radical chain oxidation of organic compounds .
Mode of Action
It’s worth noting that similar compounds, like cyclopentane anneled tetrahydroquinolines, have been shown to interact with free radicals, terminating the chain reaction involved in the oxidation of organic compounds . This interaction results in the reduction of oxidative stress, which is a key factor in various physiological processes .
Biochemical Pathways
Related compounds have been found to influence the radical-chain oxidation of 1,4-dioxane by air . This suggests that (chloromethoxy)cyclopentane may also interact with similar biochemical pathways, particularly those involving oxidation reactions.
Pharmacokinetics
The molecular weight of (chloromethoxy)cyclopentane is reported to be 13460 , which could potentially influence its pharmacokinetic properties.
Result of Action
Related compounds have been found to exhibit antioxidant action, effectively inhibiting the radical-chain oxidation of organic compounds . This suggests that (chloromethoxy)cyclopentane may also exhibit similar antioxidant properties, potentially reducing oxidative stress at the molecular and cellular levels.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (chloromethoxy)cyclopentane can be achieved through the reaction of cyclopentanol with thionyl chloride followed by treatment with methanol.", "Starting Materials": [ "Cyclopentanol", "Thionyl chloride", "Methanol" ], "Reaction": [ "Step 1: Cyclopentanol is reacted with thionyl chloride to form cyclopentyl chloride.", "Step 2: The resulting cyclopentyl chloride is then treated with methanol to form (chloromethoxy)cyclopentane." ] } | |
CAS RN |
68060-41-3 |
Molecular Formula |
C6H11ClO |
Molecular Weight |
134.6 |
Purity |
95 |
Origin of Product |
United States |
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